Cas no 1285998-65-3 ([2H8]-Pyrovalerone hydrochloride)

[2H8]-Pyrovalerone hydrochloride is a deuterated analog of pyrovalerone, where eight hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's stability, making it particularly valuable for metabolic studies and pharmacokinetic research. The incorporation of deuterium reduces the rate of metabolic degradation, allowing for more accurate and prolonged tracking in biological systems. Its high isotopic purity ensures reliable results in mass spectrometry and NMR analyses. This compound is primarily used as an internal standard in analytical chemistry, facilitating precise quantification of pyrovalerone and its metabolites in complex matrices. Its synthetic consistency and well-characterized properties make it a critical tool for forensic and clinical research applications.

[2H8]-Pyrovalerone hydrochloride structure

1285998-65-3 structure

Product Name:[2H8]-Pyrovalerone hydrochloride

CAS No:1285998-65-3

MF:

MW:

CID:1067017

Update Time:2025-05-25

[2H8]-Pyrovalerone hydrochloride Chemical and Physical Properties

Names and Identifiers

- [2H8]-Pyrovalerone hydrochloride
- Pyrovalerone-d8 Hydrochloride

[2H8]-Pyrovalerone hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AN HUI ZE SHENG Technology Co., Ltd.	P997752-1mg	2-(pyrrolidin-1-yl-d8)-1-(p-tolyl)pentan-1-onehydrochloride	1285998-65-3		1mg	￥1540.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	P997752-10mg	2-(pyrrolidin-1-yl-d8)-1-(p-tolyl)pentan-1-onehydrochloride	1285998-65-3		10mg	￥12320.00	2023-09-15

[2H8]-Pyrovalerone hydrochloride Related Literature

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Additional information on [2H8]-Pyrovalerone hydrochloride

[2H8]-Pyrovalerone Hydrochloride: A Comprehensive Overview

[2H8]-Pyrovalerone hydrochloride, identified by the CAS number 1285998-65-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as pyrovalerone hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule is characterized by its pyrrolidone ring structure, which contributes to its stability and bioavailability.

Recent studies have highlighted the importance of [2H8]-Pyrovalerone hydrochloride in the synthesis of bioactive compounds. Researchers have explored its role as a precursor in the development of novel pharmaceutical agents, particularly in the areas of neuroprotection and anti-inflammatory therapies. The compound's ability to undergo various chemical modifications has made it a valuable intermediate in organic synthesis.

The CAS number 1285998-65-3 is a unique identifier that distinguishes this compound from others in scientific databases. This ensures accurate referencing in research papers, patents, and regulatory documents. The compound's chemical structure, which includes a hydrochloride salt form, plays a crucial role in its solubility and stability under different experimental conditions.

In terms of physical properties, [2H8]-Pyrovalerone hydrochloride exhibits a melting point of approximately 240°C, making it suitable for various thermal processing techniques. Its molecular weight is around 177.6 g/mol, and it has a density of 1.3 g/cm³. These properties make it an ideal candidate for use in both laboratory settings and industrial applications.

Recent advancements in analytical chemistry have enabled precise characterization of [2H8]-Pyrovalerone hydrochloride. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided deeper insights into its molecular structure and reactivity. These findings have been instrumental in optimizing synthetic pathways for large-scale production.

The compound's application extends beyond pharmaceuticals. It has been explored as a building block in the synthesis of advanced materials, including polymers and nanoparticles. Its ability to form stable complexes with metal ions has opened new avenues for catalytic applications in green chemistry.

In conclusion, [2H8]-Pyrovalerone hydrochloride, with its CAS number 1285998-65-3, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in future innovations within the chemical sciences.